1-Chloro-2-(ethylsulfonyl)ethane
Overview
Description
1-Chloro-2-(ethylsulfonyl)ethane is a chemical compound with the empirical formula C4H9ClO2S . It has a molecular weight of 156.63 . This compound is typically used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCS(=O)(=O)CCCl . The InChI representation is 1S/C4H9ClO2S/c1-2-8(6,7)4-3-5/h2-4H2,1H3 . Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 19.8 °C, a boiling point of 120-122 °C (at a pressure of 3-4 Torr), and a density of 1.2836 g/cm3 (at 16 °C) . The flash point is 130 °C .Scientific Research Applications
Detection and Analysis
- Toxicology and Chemical Warfare Agent Detection : 1-Chloro-2-(ethylsulfonyl)ethane has been identified as a metabolite in the analysis of sulfur mustard, a chemical warfare agent. Advanced methods such as liquid chromatography-positive ion electrospray-tandem mass spectrometry have been developed to detect these metabolites in human urine, highlighting the compound's significance in toxicological studies and potential forensic applications (Read & Black, 2004).
Chemical Synthesis and Material Science
Coordination Polymer Formation : The compound has been utilized in creating novel lanthanide coordination polymers. These polymers exhibit unique structures and stereochemistry, influenced significantly by counteranions. Such materials have potential applications in various fields including materials science, catalysis, and luminescence (Jian-Rong Li et al., 2004).
Ruthenium(II) Acetylacetonato-Sulfoxide Complexes : Research has been conducted on water-soluble RuII acetylacetonato–sulfoxide complexes involving 1,2-bis(ethylsulfinyl)ethane. These complexes have been tested against human breast cancer cells, indicating potential applications in medicinal chemistry and drug design (Adam Wu et al., 2003).
Environmental Science and Catalysis
- Photocatalytic Oxidation : The compound has been studied in the context of photocatalytic oxidation processes. For example, its photocatalytic oxidation over TiO2 under UV light has been examined, revealing insights into the reaction mechanism and the formation of various intermediates and products. This knowledge is valuable for environmental remediation and the development of photocatalytic materials (I. N. Martyanov & K. Klabunde, 2003).
Safety and Hazards
This compound is classified as an eye irritant (Category 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The associated hazard statement is "H319: Causes serious eye irritation" . Precautionary measures include avoiding contact with eyes and skin, wearing protective equipment, and ensuring adequate ventilation .
properties
IUPAC Name |
1-chloro-2-ethylsulfonylethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9ClO2S/c1-2-8(6,7)4-3-5/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSZGZNMFUXOAFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179737 |
Source
|
| Record name | Ethane, 1-chloro-2-(ethylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25027-40-1 |
Source
|
| Record name | 1-Chloro-2-(ethylsulfonyl)ethane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25027-40-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethane, 1-chloro-2-(ethylsulfonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025027401 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 25027-40-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=510661 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethane, 1-chloro-2-(ethylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70179737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-2-(ethanesulfonyl)ethane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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